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Compound of Interest

Compound Name: A-769662

Cat. No.: B1684590 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of the AMP-activated protein kinase (AMPK) activator, A-769662, is a

critical component of laboratory safety and environmental responsibility. While specific

institutional and local regulations must always take precedence, this guide provides a

framework for the safe handling and disposal of A-769662 and its associated waste streams.

Adherence to these procedures is essential to minimize health risks and ensure regulatory

compliance.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of A-769662 is

foundational to its safe handling and disposal.
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Property Value

Molecular Formula C₂₀H₁₂N₂O₃S

Molecular Weight 360.4 g/mol [1]

Appearance Off-white to yellow solid[2]

Solubility

Soluble in DMSO (up to 100 mM), and ethanol

(5 mg/ml with slight warming). Insoluble in

water.[1][3]

Storage

Store lyophilized powder at -20°C for up to 3

years. Solutions in solvent can be stored at

-80°C for up to 2 years or -20°C for up to 1 year.

[2]

Disposal Procedures: A Step-by-Step Guide
The following procedures are based on general best practices for hazardous chemical waste

disposal. Always consult your institution's Environmental Health and Safety (EHS) office and

the manufacturer's Safety Data Sheet (SDS) for specific guidance and to ensure compliance

with local, state, and federal regulations.

Unused or Expired A-769662 (Solid)
Pure, unused, or expired A-769662 should be treated as hazardous chemical waste.

Container: Keep the compound in its original, clearly labeled container. If the original

container is compromised, transfer it to a new, compatible, and properly labeled waste

container.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "A-769662 (6,7-dihydro-4-hydroxy-3-(2'-hydroxy[1,1'-biphenyl]-4-yl)-6-oxo-

thieno[2,3-b]pyridine-5-carbonitrile)".

Storage: Store the sealed waste container in a designated and secure hazardous waste

accumulation area, segregated from incompatible materials.
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Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed

chemical waste disposal contractor. Incineration at a permitted facility is a common disposal

method for this type of compound.

Solutions Containing A-769662
Given that A-769662 is commonly dissolved in Dimethyl Sulfoxide (DMSO), these solutions

must be handled as hazardous liquid waste.

Waste Stream Segregation: Do not mix A-769662/DMSO waste with other waste streams

unless they are known to be compatible. Keep halogenated and non-halogenated solvent

waste in separate containers.

Container: Use a designated, leak-proof, and chemically compatible container with a secure

screw-on cap.

Labeling: Label the container "Hazardous Waste" and list all chemical constituents with their

approximate concentrations (e.g., "A-769662 in DMSO, 10 mM").

Storage: Store the sealed container in secondary containment within a designated

hazardous waste storage area, such as a flammable storage cabinet.

Disposal: Contact your institution's EHS office for collection and disposal.

Contaminated Laboratory Materials
Items such as personal protective equipment (PPE), weighing paper, pipette tips, and

glassware that have come into contact with A-769662 are considered contaminated solid

waste.

Solid Waste: Collect disposable items like gloves, bench paper, and pipette tips in a

designated, labeled hazardous waste bag or container.

Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated

sharps container.

Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous liquid waste.
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After thorough rinsing, the glassware can be washed according to standard laboratory

procedures. Heavily contaminated or broken glassware that cannot be safely cleaned should

be disposed of as solid hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of A-
769662 and related materials.
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Identify A-769662 Waste Stream

Waste Classification

Solid Waste Procedure

Liquid Waste Procedure

Contaminated Materials Procedure

Final Disposal

Start: Identify A-769662 Waste

Solid A-769662
(Unused/Expired)

A-769662 Solution
(e.g., in DMSO)

Contaminated Materials
(Gloves, Tips, Glassware)

Collect in original or
compatible, labeled container

Collect in sealed, compatible
liquid waste container

Segregate into solid waste,
sharps, and glassware

Store in designated
hazardous waste area

Contact Institutional EHS
for Waste Pickup

Label with all constituents
and concentrations

Store in secondary containment
in designated area

Decontaminate glassware;
collect rinsate as liquid waste

Package solids and sharps
in appropriate containers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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